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Compound of Interest

Compound Name: BFC1108

Cat. No.: B505118 Get Quote

An extensive search for the compound designated BFC1108 has yielded no specific

information regarding its discovery, synthesis pathway, or biological activity. The identifier

"BFC1108" does not correspond to any publicly available data in scientific literature or chemical

databases.

The search results included information on a variety of other chemical and biological entities,

none of which were identified as BFC1108. These included:

[11C]flumazenil: A radiolabeled benzodiazepine antagonist used in positron emission

tomography (PET) imaging to study GABAA receptors in the brain, particularly in the context

of epilepsy.[1]

2′-Fucosyllactose (2′-FL): A human milk oligosaccharide whose biosynthesis in E. coli is a

subject of research for industrial production. The synthesis involves a multi-step enzymatic

pathway.[2]

Biosurfactants from Candida sphaerica and Bacillus amyloliquefaciens: These are surface-

active compounds produced by microorganisms with potential applications in bioremediation

and as antimicrobial agents.[3]

FabD (malonyl-CoA:ACP transacylase): An enzyme involved in branched-chain fatty acid

biosynthesis in bacteria like Bacillus insolitus.[4]
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Antimicrobial peptides and natural compounds: The search returned information on the

antimicrobial effects of compounds like surfactin, polylysine, nisin, and flavonoids from

Astragalus membranaceus against various bacteria.

FPL 12495AA: The desglycinyl metabolite of the anticonvulsant drug remacemide, which

acts as an antagonist of the NMDA receptor.

It is possible that BFC1108 is a very recent discovery not yet published, an internal compound

code used within a private research entity, or an incorrect identifier. Without further clarifying

information or an alternative designation for this compound, a detailed technical guide on its

discovery and synthesis cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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